Cas no 2034437-67-5 (N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 2034437-67-5
• MF: C₁₇H₁₄N₄O₅S₂
• MW: 418.446860790253
• CID: 5351566
• Update Time: 2025-05-19

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide
• N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

• Inchi： 1S/C17H14N4O5S2/c22-15-10-26-17(23)21(15)9-13(11-5-2-1-3-6-11)20-28(24,25)14-8-4-7-12-16(14)19-27-18-12/h1-8,13,20H,9-10H2
• InChI Key： GGYFPEBBTZLNQL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NC(C1C=CC=CC=1)CN1C(=O)OCC1=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 707
• XLogP3: 1.8
• Topological Polar Surface Area: 155

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide

Professional Introduction to N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034437-67-5)

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide, identified by the CAS number 2034437-67-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for further exploration in drug development.

The molecular structure of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide incorporates several key pharmacophoric elements that contribute to its potential biological activity. The presence of a benzothiadiazole core is particularly noteworthy, as this scaffold is well-documented for its role in various therapeutic applications. Benzothiadiazole derivatives are known for their ability to interact with multiple biological targets, including enzymes and receptors involved in inflammation, metabolism, and cell signaling pathways.

In recent years, there has been a surge in research focused on developing novel benzothiadiazole-based compounds due to their broad spectrum of biological activities. These activities range from anti-inflammatory and anti-microbial properties to more specific applications such as antiviral and anticancer therapies. The sulfonamide functional group in the molecule further enhances its pharmacological potential by contributing to its solubility and bioavailability, which are critical factors in drug design.

The oxazolidinone moiety within the compound's structure is another significant feature that warrants detailed discussion. Oxazolidinones are cyclic amides that have been extensively studied for their antimicrobial properties. They function by inhibiting bacterial protein synthesis, making them effective against a wide range of bacterial strains. When combined with the benzothiadiazole core, the oxazolidinone group may synergize to produce enhanced therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs), which are implicated in conditions like cancer metastasis and neurodegenerative diseases. The phenethyl group attached to the oxazolidinone ring is particularly interesting as it may modulate the compound's pharmacokinetic profile by influencing its metabolic pathways.

The sulfonamide moiety at the 4-position of the benzothiadiazole ring is another critical feature that contributes to the compound's biological activity. Sulfonamides are known for their ability to act as competitive inhibitors of various enzymes and transporters. In particular, they have been widely used in the development of antibiotics and anti-diabetic drugs. The incorporation of this group into N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide suggests that it may exhibit similar inhibitory effects on relevant biological targets.

In vitro studies have begun to uncover the potential therapeutic applications of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide. Initial experiments have shown promising results in terms of anti-proliferative activity against certain cancer cell lines. The compound's ability to disrupt cell cycle progression and induce apoptosis has been observed in these studies. Additionally, preliminary data suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory pathways.

The synthesis of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2,1,3-benzothiadiazole-4-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group transformations such as sulfonylation and cyclization. Advances in synthetic methodologies have enabled researchers to streamline these processes while maintaining high levels of precision.

The pharmacokinetic properties of this compound are also under investigation. Studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These studies are crucial for understanding how the compound behaves within the body and for predicting its potential therapeutic window. Preliminary findings suggest that N-[2-(2,4-dioxo-1,3-o